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Compound of Interest

13-Hydroxy-oxacyclohexadecan-
Compound Name:
2-one

Cat. No.: B8797406

Essential Safety and Handling Guide for 13-
Hydroxy-oxacyclohexadecan-2-one

This document provides crucial safety and logistical information for the handling of 13-
Hydroxy-oxacyclohexadecan-2-one (also known as Oxacyclohexadecan-2-one,
Cyclopentadecanolide, or Pentadecalactone; CAS No. 106-02-5). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

13-Hydroxy-oxacyclohexadecan-2-one is a white, crystalline solid.[1] While it has low acute
toxicity, it presents certain hazards that necessitate the use of appropriate personal protective
equipment.[1][2] It may cause skin and eye irritation, as well as respiratory tract irritation.[1]
Some evidence suggests it may cause an allergic skin reaction.[3][4] It is also toxic to aquatic
life with long-lasting effects.[3][4]

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment

Standard

Tightly fitting safety goggles
Eye/Face Protection g y g ¥ 9098
with side-shields

EN 166 (EU) or NIOSH (US)

approved

] ] Chemical-resistant gloves and
Skin Protection ) ) )
impervious clothing

Follow manufacturer's

specifications

Generally not required with
adequate ventilation. If dust is
) ) generated or irritation occurs,
Respiratory Protection ] ]
use a full-face respirator with
an appropriate particulate filter

(e.g., N95).

NIOSH (US) or EN 149 (EU)

approved

Operational and Disposal Plans

Handling and Storage:

e Ensure the work area is well-ventilated.[2]

e Avoid the formation of dust.[4]

e Avoid breathing in dust, fumes, or vapors.[3][4]
e Prevent contact with skin, eyes, and clothing.[5]
» Do not eat, drink, or smoke in handling areas.[2]

e Always wash hands thoroughly after handling.[2]

» Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][3]

Spill and Accidental Release Protocol:
o Evacuate: Clear the area of all non-essential personnel.

e Ventilate: Ensure the area is well-ventilated.[2]
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o Protect: Wear the appropriate personal protective equipment as outlined above.[3]

« Contain: Prevent the spill from spreading and from entering drains or waterways.[3]

o Clean-up: For solid spills, mechanically recover the product by sweeping or shoveling.[2][3]

Place the collected material into a suitable, labeled, and closed container for disposal.[3]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan:

» Dispose of the chemical and its container at a licensed chemical destruction facility or

through a licensed waste collector.[2][3][4][6]

e Do not dispose of this material in drains or sewers.[6]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[6]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.[2][4]

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water. If
irritation or a rash develops, seek medical
attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids. If

irritation persists, seek medical attention.[2][4]

Ingestion

Rinse the mouth with water and then drink
plenty of water. Do not induce vomiting. Seek

medical attention if symptoms occur.[3][4]
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Experimental Workflow: Personal Protective
Equipment Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling 13-Hydroxy-oxacyclohexadecan-2-one.

Start: Handling
13-Hydroxy-oxacyclohexadecan-2-one

Is the area
well-ventilated?

Is there a risk
of dust generation?

Wear safety goggles Wear a full-face respirator

and chemical-resistant gloves. with a particulate filter.

Proceed with handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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